Cas no 1261878-64-1 (Ethyl 5-amino-2-(trifluoromethoxy)phenylacetate)

• Product Name: Ethyl 5-amino-2-(trifluoromethoxy)phenylacetate
• CAS No: 1261878-64-1
• MF: C₁₁H₁₂F₃NO₃
• MW: 263.213093757629
• CID: 4988271
• Update Time: 2025-10-31

Ethyl 5-amino-2-(trifluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-amino-2-(trifluoromethoxy)phenylacetate

• Inchi： 1S/C11H12F3NO3/c1-2-17-10(16)6-7-5-8(15)3-4-9(7)18-11(12,13)14/h3-5H,2,6,15H2,1H3
• InChI Key： LQPPNXOQTSRJBA-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1CC(=O)OCC)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 283
• XLogP3: 2.6
• Topological Polar Surface Area: 61.6

Additional information on Ethyl 5-amino-2-(trifluoromethoxy)phenylacetate

Comprehensive Overview of Ethyl 5-amino-2-(trifluoromethoxy)phenylacetate (CAS No. 1261878-64-1)

Ethyl 5-amino-2-(trifluoromethoxy)phenylacetate (CAS No. 1261878-64-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its trifluoromethoxy and amino functional groups, exhibits unique physicochemical properties, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for its synthesis methods, applications in drug discovery, and safety data, reflecting its growing relevance in modern science.

The compound's molecular structure, featuring a phenylacetate backbone, is optimized for interactions with biological targets. Its trifluoromethoxy group enhances metabolic stability and lipophilicity, traits highly sought after in the development of bioactive molecules. Recent studies highlight its potential in designing central nervous system (CNS) therapeutics, aligning with the rising demand for novel neuropharmacological agents. Queries like "Ethyl 5-amino-2-(trifluoromethoxy)phenylacetate uses" and "CAS 1261878-64-1 suppliers" dominate search trends, underscoring its commercial and academic importance.

From a synthetic perspective, Ethyl 5-amino-2-(trifluoromethoxy)phenylacetate is typically prepared via multi-step protocols involving esterification and selective amination. Optimizing yield and purity remains a key focus, as evidenced by discussions on platforms like ResearchGate and PubMed. Environmental and regulatory considerations also drive interest in "green synthesis of trifluoromethoxy compounds," a niche yet expanding area. The compound's spectral data (NMR, MS) and storage conditions are frequently documented to ensure reproducibility in lab settings.

In drug discovery, this compound serves as a precursor for small-molecule inhibitors targeting enzymes like kinases or GPCRs. Its 5-amino substitution allows further derivatization, enabling structure-activity relationship (SAR) studies. Notably, its role in crop protection chemicals has also been explored, addressing global needs for sustainable agriculture. Searches such as "phenylacetate derivatives in agrochemistry" reflect this dual applicability.

Quality control and analytical profiling of CAS 1261878-64-1 involve advanced techniques like HPLC and GC-MS. Regulatory compliance, particularly regarding REACH and FDA guidelines, is critical for industrial-scale production. The compound's patent landscape reveals ongoing innovations, with recent filings emphasizing its utility in precision medicine. As AI-driven molecular design gains traction, Ethyl 5-amino-2-(trifluoromethoxy)phenylacetate exemplifies how traditional intermediates adapt to cutting-edge methodologies.

To conclude, Ethyl 5-amino-2-(trifluoromethoxy)phenylacetate represents a convergence of synthetic versatility and biological relevance. Its prominence in literature and commerce underscores its role as a high-value chemical entity, bridging gaps between academic research and industrial applications. Future directions may explore its nanocarrier formulations or catalytic asymmetric synthesis, further solidifying its position in the scientific ecosystem.